Cas no 2187435-47-6 (Methyl 4-(4-methoxybenzylamino)-6-fluoropyridine-3-carboxylate)

• Product Name: Methyl 4-(4-methoxybenzylamino)-6-fluoropyridine-3-carboxylate
• CAS No: 2187435-47-6
• MF: C₁₅H₁₅FN₂O₃
• MW: 290.289607286453
• MDL: MFCD31536748
• CID: 4711298
• PubChem ID: 134817340
• Update Time: 2025-05-22

Methyl 4-(4-methoxybenzylamino)-6-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-methoxybenzylamino)-6-fluoropyridine-3-carboxylate
• methyl 6-fluoro-4-[(4-methoxyphenyl)methylamino]pyridine-3-carboxylate
• Methyl 6-fluoro-4-((4-methoxybenzyl)amino)nicotinate
• 2187435-47-6
• methyl 6-fluoro-4-{[(4-methoxyphenyl)methyl]amino}pyridine-3-carboxylate
• METHYL 6-FLUORO-4-{[(4-METHOXYPHENYL)METHYL]AMINOPYRIDINE-3-CARBOXYLATE
• MFCD31536748
• PS-11018
• AKOS037655386
• D79966

• MDL： MFCD31536748
• Inchi： 1S/C15H15FN2O3/c1-20-11-5-3-10(4-6-11)8-17-13-7-14(16)18-9-12(13)15(19)21-2/h3-7,9H,8H2,1-2H3,(H,17,18)
• InChI Key： GJJFZYUTUGVXEN-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OC)C=N1)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 290.10667051 g/mol
• Monoisotopic Mass: 290.10667051 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 290.29
• XLogP3: 3.1
• Topological Polar Surface Area: 60.4

Additional information on Methyl 4-(4-methoxybenzylamino)-6-fluoropyridine-3-carboxylate

Comprehensive Overview of Methyl 4-(4-methoxybenzylamino)-6-fluoropyridine-3-carboxylate (CAS No. 2187435-47-6)

Methyl 4-(4-methoxybenzylamino)-6-fluoropyridine-3-carboxylate (CAS No. 2187435-47-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both methoxybenzylamino and fluoropyridine moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for fluorinated pyridine compounds has surged, driven by their applications in the development of novel therapeutics and agrochemicals. The incorporation of fluorine atoms into organic molecules often enhances their bioavailability, metabolic stability, and binding affinity to target proteins. Methyl 4-(4-methoxybenzylamino)-6-fluoropyridine-3-carboxylate exemplifies this trend, as its 6-fluoropyridine core is strategically designed to optimize these properties. Researchers are particularly interested in its potential as a building block for kinase inhibitors or antimicrobial agents, aligning with current industry focus on targeted therapies.

The synthesis of Methyl 4-(4-methoxybenzylamino)-6-fluoropyridine-3-carboxylate typically involves multi-step organic reactions, including amination and esterification processes. Its CAS No. 2187435-47-6 serves as a unique identifier in chemical databases, facilitating precise literature searches and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity, ensuring reproducibility in research applications.

From an industrial perspective, this compound aligns with the growing emphasis on green chemistry and sustainable synthesis methods. Researchers are exploring catalytic approaches to reduce waste and improve yield during its production. Additionally, its methoxybenzylamino group offers opportunities for further derivatization, making it a valuable intermediate in the synthesis of more complex molecules. This adaptability is crucial for addressing emerging challenges in drug resistance and crop protection, two areas where innovation is urgently needed.

In conclusion, Methyl 4-(4-methoxybenzylamino)-6-fluoropyridine-3-carboxylate (CAS No. 2187435-47-6) represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential applications in life sciences, positions it as a compound of enduring interest. As scientific inquiry continues to evolve, this molecule is likely to play a pivotal role in advancing our understanding of structure-activity relationships and the development of next-generation bioactive compounds.